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Compound of Interest

Compound Name: 2,4,5-Tribromoimidazole

Cat. No.: B189480

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and commercial availability of 2,4,5-Tribromoimidazole, identified by CAS number 2034-22-2.
This document is intended to serve as a valuable resource for professionals in research and
development.

Chemical Identity and Properties

2,4,5-Tribromoimidazole is a halogenated imidazole derivative. Its core chemical and physical
properties are summarized in the table below for easy reference and comparison.
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Property Value Source
CAS Number 2034-22-2 [1]
Molecular Formula CsHBrsN2 [1]
Molecular Weight 304.77 g/mol [1]
Appearance Beige-yellow powder [1112]
Melting Point 217-220 °C (decomposes) [2][3]
SMILES BrC1=NC(Br)=C(Br)N1 [1]

INChl=1S/C3HBr3N2/c4-1-
InChl [4]
2(5)8-3(6)7-1/h(H,7,8)

logP (Octanol/Water Partition
- 2.215 (Calculated) [4]
Coefficient)

Water Solubility (log10WS) -3.95 (Calculated) [4]

Synthesis Protocol

A common method for the synthesis of 2,4,5-tribromoimidazole involves the bromination of
imidazole. The following is a general laboratory-scale procedure.[2]

Materials:

¢ Imidazole
e Sodium acetate
e Acetic acid

e Bromine

Experimental Procedure:

 In a three-necked flask equipped with a thermostatic separatory funnel, combine imidazole
(0.43 mol), sodium acetate (3.87 mol), and 150 mL of acetic acid.
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Add an additional 100 mL of acetic acid to ensure complete dissolution.

Slowly add bromine (1.28 mol) dropwise through the separatory funnel at room temperature.
It is crucial to control the addition rate to prevent the reaction temperature from exceeding
40°C.

After the complete addition of bromine, continue to stir the reaction mixture for an additional
3 hours at room temperature.

The resulting product, 2,4,5-tribromoimidazole, can then be isolated and purified.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b189480?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow for 2,4,5-Tribromoimidazole

Reactants:
Imidazole, Sodium Acetate, Acetic Acid

tep 1

Dissolution in Acetic Acid

tep 2

Slow Dropwise Addition of Bromine
(T <40°C)

Step 3

Stirring at Room Temperature (3 hours)

Step 4

Isolation and Purification

Final Product:
2,4,5-Tribromoimidazole

Click to download full resolution via product page

Caption: Synthesis workflow for 2,4,5-Tribromoimidazole.

Toxicological Profile and Biological Activity
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2,4,5-Tribromoimidazole has been observed to induce poisoning in rats, with effects
characteristic of uncouplers of oxidative phosphorylation.[2] This suggests that the compound
may interfere with the mitochondrial respiratory chain, disrupting the process of ATP synthesis.
However, detailed studies on its specific mechanism of action and signaling pathways are not
extensively available in the public domain.

Safety and Handling

2,4,5-Tribromoimidazole is classified as toxic and irritating.[1]
e Hazard Codes: T, Xi[1]

» Risk Phrases: R23/24/25 (Toxic by inhalation, in contact with skin and if swallowed),
R36/37/38 (Irritating to eyes, respiratory system and skin)[1]

o Safety Phrases: S22 (Do not breathe dust), S26 (In case of contact with eyes, rinse
immediately with plenty of water and seek medical advice), S36/37/39 (Wear suitable
protective clothing, gloves and eye/face protection), S45 (In case of accident or if you feel
unwell, seek medical advice immediately)[1]

It is recommended to handle this compound in a well-ventilated area, using appropriate
personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Store in
a refrigerator at +4 °C.[1]
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Logical Relationships of CAS 2034-22-2

CAS 2034-22-2

is available from

Potential Biological Activity

Chemical & Physical Properties Synthesis Protocols (Uncoupler of Oxidative Phosphorylation)

Commercial Suppliers

Click to download full resolution via product page

Caption: Logical relationships of CAS 2034-22-2.

Commercial Suppliers

2,4,5-Tribromoimidazole is available from a variety of chemical suppliers. The following table
lists some of the known suppliers. Please note that availability and purity may vary.
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Supplier

Accela ChemBio Co.,Ltd.[2]

AK Scientific, Inc.[1]

Ambeed, Inc.[1]

Capot Chemical Co., Ltd.[1]

Career Henan Chemical Co.[2]

CM Fine Chemicals[1]

Dayang Chem (Hangzhou) Co.,Ltd.[1][5]

DSL Chemicals (Shanghai) Co., Ltd.[1]

Jinan Finer Chemical Co., Ltd.[5]

Leap Chem Co., Ltd.[1]

Santa Cruz Biotechnology, Inc.[1]

SAGECHEM LIMITED[5]

Shandong SanYoung Industry Co., Ltd.[1]

Shanghai Sinch Parmaceuticals Tech. Co. Ltd.[2]

Sigma-Aldrich

Simagchem Corporation[1][5]

TargetMol Chemicals Inc.[2]

Wanko Chemical Co., Ltd.[1]

Xiamen Aeco Chemical Industrial Co., Ltd[5]

Xiamen Equation Chemical Co.,Ltd.[1]

Xiamen Hisunny Chemical Co., Ltd.[1]

Xingrui Industry Co., Limited[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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